6-ethyl-N-[(pyrimidin-2-yl)methyl]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 6-ethyl-N-(pyrimidin-2-ylmethyl)thieno[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C13H13N5S/c1-2-9-6-10-12(17-8-18-13(10)19-9)16-7-11-14-4-3-5-15-11/h3-6,8H,2,7H2,1H3,(H,16,17,18)
• InChI Key: NCYDHZXAVYDTDK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NCC3=NC=CC=N3
• Molecular Formula: C13H13N5S
• Molecular Weight: 271.34 g/mol

Description

Thieno[2,3-d]pyrimidines are a class of compounds that have attracted much interest due to their valuable pharmacological properties such as antiviral, antioxidant, and antimalarial. They are used as parent substances for the synthesis of a wide variety of heterocyclic compounds and are crucial in the theoretical development of heterocyclic chemistry and in organic synthesis.

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines often involves the reaction of a tetrahydrobenzo[b]thiophene derivative with benzoylisothiocyanate to give an N-benzoylthiourea derivative. This compound then undergoes cyclization to give the tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine derivative.

Molecular Structure Analysis

Pyrimidines are six-membered unsaturated ring compounds composed of carbon and nitrogen, and they are found throughout nature in various forms with nitrogen atoms at positions 1 and 3. Depending on where the nitrogen atom is located in pyridine, we can find four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

Thieno[2,3-d]pyrimidines can undergo a series of heterocyclization reactions to produce thiophene, pyridine, pyrimidine, and pyran derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its structure. For example, the degree of lipophilicity, i.e., the affinity of a drug for a lipid environment, allows it to diffuse easily into cells.

Scientific Research Applications

Antimicrobial Activity

The pyrimidine scaffold has demonstrated promising antimicrobial properties. Researchers have synthesized various derivatives of this compound and evaluated their effectiveness against bacterial and fungal strains. . .

Anticancer Properties

Certain pyrimidine derivatives have demonstrated anticancer potential. . .

Targeting Cyt-bd

Thieno[2,3-d]pyrimidin-4-amine derivatives have been investigated for their potential to target the Cyt-bd complex. .

Other Biological Activities

. Their diverse pharmacological potential makes them intriguing candidates for further investigation.

Mechanism of Action

Target of Action

The primary targets of 6-ethyl-N-[(pyrimidin-2-yl)methyl]thieno[2,3-d]pyrimidin-4-amine are currently unknown

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 6-ethyl-N-[(pyrimidin-2-yl)methyl]thieno[2,3-d]pyrimidin-4-amine are currently unknown . These properties are crucial in determining the compound’s bioavailability. More research is needed to outline these properties.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some thieno[2,3-d]pyrimidine derivatives have been found to exhibit cytotoxic effects against cancer cell lines.

Future Directions

The development of new therapies involving pyrimidine-based derivatives such as thieno[2,3-d]pyrimidines is an active area of research, as evidenced by numerous publications, studies, and clinical trials. Future work will likely involve the design of new thieno pyrimidin-4-amines with improved potency and acceptable pharmacokinetics.